Cas no 1447603-89-5 ((7AS)-6-HYDROXYTETRAHYDROPYRROLO[1,2-C]OXAZOL-3(1H)-ONE)

• Product Name: (7AS)-6-HYDROXYTETRAHYDROPYRROLO[1,2-C]OXAZOL-3(1H)-ONE
• CAS No: 1447603-89-5
• MF: C₆H₉NO₃
• MW: 143.140561819077
• CID: 5170461
• Update Time: 2025-07-13

(7AS)-6-HYDROXYTETRAHYDROPYRROLO[1,2-C]OXAZOL-3(1H)-ONE Chemical and Physical Properties

Names and Identifiers

• (7AS)-6-HYDROXYTETRAHYDROPYRROLO[1,2-C]OXAZOL-3(1H)-ONE

• Inchi： 1S/C6H9NO3/c8-5-1-4-3-10-6(9)7(4)2-5/h4-5,8H,1-3H2/t4-,5?/m0/s1
• InChI Key： LQRQOJXSEODKJV-ROLXFIACSA-N
• SMILES： O1C[C@]2([H])CC(O)CN2C1=O

Additional information on (7AS)-6-HYDROXYTETRAHYDROPYRROLO[1,2-C]OXAZOL-3(1H)-ONE

Compound Introduction: (7AS)-6-HYDROXYTETRAHYDROPYRROLO[1,2-C]OXAZOL-3(1H)-ONE (CAS No. 1447603-89-5)

(7AS)-6-HYDROXYTETRAHYDROPYRROLO[1,2-C]OXAZOL-3(1H)-ONE is a heterocyclic compound with significant potential in the field of pharmaceutical research and development. This compound, identified by its CAS number 1447603-89-5, belongs to the tetrahydropyrrolooxazolone class, a structural motif known for its broad biological activity. The unique arrangement of nitrogen and oxygen atoms in its core structure imparts remarkable chemical and pharmacological properties, making it a subject of intense interest in medicinal chemistry.

The molecular structure of (7AS)-6-HYDROXYTETRAHYDROPYRROLO[1,2-C]OXAZOL-3(1H)-ONE consists of a fused ring system comprising a tetrahydropyrrole and an oxazole ring. The presence of a hydroxyl group at the 6-position enhances its reactivity and functionalization possibilities, which are critical for drug design. This compound has been extensively studied for its role as a key intermediate in synthesizing various bioactive molecules. Its versatility in forming stable complexes with biological targets makes it an attractive scaffold for developing novel therapeutic agents.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds due to their diverse pharmacological effects. Among these, tetrahydropyrrolooxazolones have gained attention for their ability to modulate multiple biological pathways. Research indicates that derivatives of (7AS)-6-HYDROXYTETRAHYDROPYRROLO[1,2-C]OXAZOL-3(1H)-ONE exhibit promising activities against various diseases, including cancer, inflammation, and neurological disorders. The compound’s ability to interact with enzymes and receptors at the molecular level has opened new avenues for drug discovery.

One of the most compelling aspects of (7AS)-6-HYDROXYTETRAHYDROPYRROLO[1,2-C]OXAZOL-3(1H)-ONE is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop inhibitors targeting specific enzymes involved in disease progression. For instance, studies have shown that certain analogs of this compound can inhibit kinases and proteases, which are pivotal in cancer signaling pathways. The hydroxyl group at the 6-position serves as a handle for further functionalization, allowing chemists to tailor the molecule’s properties for optimal biological activity.

The synthesis of (7AS)-6-HYDROXYTETRAHYDROPYRROLO[1,2-C]OXAZOL-3(1H)-ONE involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the formation of the tetrahydropyrrole core through cyclization reactions, followed by functionalization to introduce the oxazole ring and the hydroxyl group. Advanced techniques such as transition metal catalysis have been employed to enhance yield and selectivity in these reactions. The optimization of synthetic routes has been crucial in making this compound more accessible for large-scale applications.

The pharmacological profile of (7AS)-6-HYDROXYTETRAHYDROPYRROLO[1,2-C]OXAZOL-3(1H)-ONE has been investigated through both computational and experimental methods. Computational studies have predicted its binding affinity to various biological targets, providing insights into potential drug interactions. Experimental validation through enzyme assays and cell-based assays has confirmed these predictions, reinforcing its therapeutic potential. These findings have spurred further research into developing derivatives with enhanced efficacy and reduced side effects.

In conclusion, (7AS)-6-HYDROXYTETRAHYDROPYRROLO[1,2-C]OXAZOL-3(1H)-ONE (CAS No. 1447603-89-5) is a versatile heterocyclic compound with significant implications in pharmaceutical research. Its unique structural features and broad biological activity make it a valuable scaffold for drug development. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine today.